Cas no 1758-62-9 (Pyrazine-d4)

Pyrazine-d4 Properties

Names and Identifiers

• Pyrazine-2,3,5,6-d4
• Pyrazine-d4
• (2)H4-pyrazine
• [D4]pyrazine
• < 2H4> pyrazine
• 340456_ALDRICH
• I14-46206
• pyrazole-d4
• tetradeuterio-pyrazine
• Deuterated pyrazine
• 2,3,5,6-tetradeuteriopyrazine
• pyrazine-d4,98atom%d
• +Expand

• InChIKey： KYQCOXFCLRTKLS-RHQRLBAQSA-N
• Inchi： InChI=1S/C4H4N2/c1-2-6-4-3-5-1/h1-4H/i1D,2D,3D,4D
• SMILES： [2H]C1N=C([2H])C([2H])=NC=1[2H]

Computed Properties

• Exact Mass: 88.08768
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 6
• Complexity: 26.5
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• PSA: 25.78
• Boiling Point: 116 °C(lit.)
• Melting Point: 55-57 °C(lit.)
• Flash Point: 132 °F
• Color/Form: Not determined
• Solubility: Not determined